5-[1-(4-methoxyphenoxy)ethyl]-3-(3-methoxyphenyl)-1,2,4-oxadiazole

• IUPAC Name: 5-[1-(4-methoxyphenoxy)ethyl]-3-(3-methoxyphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C18H18N2O4/c1-12(23-15-9-7-14(21-2)8-10-15)18-19-17(20-24-18)13-5-4-6-16(11-13)22-3/h4-12H,1-3H3
• InChI Key: NIZKFMGRFDMJLK-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC(=NO1)C2=CC(=CC=C2)OC)OC3=CC=C(C=C3)OC
• Molecular Formula: C18H18N2O4
• Molecular Weight: 326.3 g/mol

Description

5-[1-(4-methoxyphenoxy)ethyl]-3-(3-methoxyphenyl)-1,2,4-oxadiazole is a synthetic organic compound belonging to the oxadiazole family This compound is characterized by the presence of an oxadiazole ring, which is a five-membered heterocyclic ring containing two nitrogen atoms and one oxygen atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[1-(4-methoxyphenoxy)ethyl]-3-(3-methoxyphenyl)-1,2,4-oxadiazole typically involves the cyclization of appropriate precursors under specific reaction conditions. One common method involves the reaction of 4-methoxyphenylhydrazine with ethyl 3-(3-methoxyphenyl)acrylate in the presence of a cyclizing agent such as phosphorus oxychloride (POCl3). The reaction is carried out under reflux conditions, leading to the formation of the oxadiazole ring.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis process. Additionally, optimization of reaction conditions, such as temperature, pressure, and solvent choice, can further improve the scalability of the production.

Chemical Reactions Analysis

Types of Reactions

5-[1-(4-methoxyphenoxy)ethyl]-3-(3-methoxyphenyl)-1,2,4-oxadiazole can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: The methoxy groups can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride (NaH) in dimethylformamide (DMF) for nucleophilic substitution.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of derivatives with different functional groups replacing the methoxy groups.

Scientific Research Applications

5-[1-(4-methoxyphenoxy)ethyl]-3-(3-methoxyphenyl)-1,2,4-oxadiazole has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and materials.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique chemical structure and biological activity.

Industry: Utilized in the development of advanced materials, such as polymers and coatings, due to its stability and reactivity.

Mechanism of Action

The mechanism of action of 5-[1-(4-methoxyphenoxy)ethyl]-3-(3-methoxyphenyl)-1,2,4-oxadiazole involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in cell proliferation, thereby exhibiting anticancer properties. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

4-(Ethylaminomethyl)pyridine: A compound with a similar structure but different functional groups.

Dimethyl 2,6-pyridinedicarboxylate: Another heterocyclic compound with distinct chemical properties.

3-Methoxyphenylboronic acid: Shares the methoxyphenyl group but has different reactivity and applications.

Uniqueness

5-[1-(4-methoxyphenoxy)ethyl]-3-(3-methoxyphenyl)-1,2,4-oxadiazole is unique due to its specific combination of functional groups and the presence of the oxadiazole ring. This combination imparts distinct chemical and biological properties, making it a valuable compound for various research and industrial applications.